9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one

• Molecular Formula: C10H15F2NO
• Molecular Weight: 203.23 g/mol
• IUPAC Name: 9,9-difluoro-2-azaspiro[5.5]undecan-1-one
• InChI: InChI=1S/C10H15F2NO/c11-10(12)5-3-9(4-6-10)2-1-7-13-8(9)14/h1-7H2,(H,13,14)
• InChI Key: DAWYJZPCIJNBQG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(CC2)(F)F)C(=O)NC1

Description

9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one is a spirocyclic compound featuring a bicyclic framework with a nitrogen atom at position 2, a ketone group at position 1, and two fluorine atoms at the 9-position of the spiro ring. The introduction of fluorine atoms is hypothesized to enhance metabolic stability, lipophilicity, and binding affinity, common strategies in medicinal chemistry to optimize drug-like properties .

Preparation Methods

Synthesis of Spirocyclic Piperidines via Petasis/Grubbs Reactions

A preparative and scalable Diversity-Oriented Synthesis (DOS)-like approach can be employed for synthesizing 3D-shaped spirocyclic piperidines. This method involves a Petasis/Grubbs reaction sequence and is applicable on a multigram scale.

Reaction Optimization

• Using 4,4-difluorocyclohexan-1-one as a model substrate, the Petasis reaction was optimized. The optimized conditions involve heating at 70°C in toluene for 72 hours, leading to the almost quantitative formation of the target product. The optimal ratio of the reagents appears as 1a:2:3 = 1:1.25:1.1.

Table 1. Optimization of the Petasis reaction

Entry	Solvent	T, °C	Time, h	Conversion, % \$$^{a}\$$
1	Toluene	25	72	47
2	Toluene	40	72	99
3	Toluene	60	72	99
4	Toluene	70	72	99
5	THF	70	72	99
6	CHCl3	70	72	50
7	1,4-Dioxane	70	72	99
8	EtOH	70	72	99
9	MeCN	70	72	99
10	Toluene	70	72	99

\$$^{a}\$$ Conversion was determined by \$$^{19}\$$F NMR

Synthetic methods for 3,9-diaza spiro [5.5] undecane template compounds

This method provides a reaction scheme that is short, scalable for large-scale production, and has low cost. The direct selective hydrolysis dicyano of the present invention carbon imide, the high temperature that has saved the described technology of documents closes one step of ring, avoids using pyroreaction, helps scale production.

Embodiment 1: Synthesis of 3-benzyl-3,9-diaza spiro[5.5]undecane

• Step 1: Synthesis of 9-benzyl-3,9-diaza-2,4-dioxo-1,5-dicyano spiral shell [5.5] undecane
• Step 3: Synthesis of 3-benzyl-3,9-diaza spiro [5.5] is undecanoic
  • 20g 9-benzyl-3,9-diaza-2,4-dioxo-spiral shell [5.5] undecane is suspended in the 500mL anhydrous tetrahydrofuran, under the nitrogen atmosphere, slowly adds the 11.2g Lithium Aluminium Hydride. Reaction mixture reflux 16 hours, the HPLC endpoint detection. Reaction finishes, and reaction solution cools off with ice bath, slowly drips the NaOH aqueous solution of 100mL 2M, stirs 1 hour. Use diatomite filtration, the filtrate evaporate to dryness gets crude product. The crude product column chromatography purification gets 13g (73%) faint yellow solid.

Embodiment 2: Synthesis of 3-benzyl-3,9-diaza spiro [5.5] undecanoic

• Step 1: Synthesis of 9-benzyl-3,9-diaza-2,4-dioxo-1,5-dicyano spiral shell [5.5] undecane
  • The mixture of 159.7g (0.844mol) N-benzyl piepridine ketone and 191g (1.689mol) ethyl cyanacetate is dissolved in 12% the cholamine solution, left standstill in the zero degree refrigerator eight days the back that stirs. With the solid filtering that produces, with ethanol and ether washing, be suspended in then in the 910mL water successively, with 2M hydrochloric acid adjust pH to 6, stir after one hour, filter again, wash with water, vacuum-drying gets 177.2g (65%) faint yellow solid.
• Step 2: Synthesis of 9-benzyl-3,9-diaza-2,4-dioxo-spiral shell [5.5] is undecanoic
  • 32.2g 9-benzyl-3,9-diaza-2,4-dioxo-1,5-dicyano spiral shell [5.5] undecane is suspended in the 300mL phosphate aqueous solution (50%). Oil bath is heated to 110 ℃, and keeps 30 hours under this temperature. HPLC monitors reaction. Reaction finishes, and compound is reduced to room temperature, transfers to pH～8 with strong aqua. Solid filtering with separating out washes with water, the dry crude product that gets. Crude product gets 17.4g (64%) white solid with recrystallizing methanol.
• Step 3: Synthesis of 3-benzyl-3,9-diaza spiro [5.5] is undecanoic
  • 20g 9-benzyl-3,9-diaza-2,4-dioxo-spiral shell [5.5] undecane is suspended in the 500mL anhydrous tetrahydrofuran, under the nitrogen atmosphere, slowly adds the 11.2g Lithium Aluminium Hydride. Reaction mixture reflux 16 hours, the HPLC endpoint detection. Reaction finishes, and reaction solution cools off with ice bath, slowly drips the NaOH aqueous solution of 100mL 2M, stirs 1 hour. Use diatomite filtration, the filtrate evaporate to dryness gets crude product, and column chromatography purification gets 13g (73%) white solid.

Embodiment 3: Synthesis of 3-tertbutyloxycarbonyl-3,9-diaza spiro [5.5] is undecanoic

• Step 1: Synthesis of 3-tertbutyloxycarbonyl-9-benzyl-3,9-diaza spiro [5.5] is undecanoic
  • 5g 3-benzyl-3,9-diaza spiro [5.5] undecane is dissolved in the 50mL anhydrous methylene chloride, adds the 3g triethylamine. Under the ice bath cooling, slow Dropwise 5 g Boc2O is dissolved in the 10mL dichloromethane solution, stirring at room 2 hours. Reaction finishes, and reaction mixture washes with water, and dry evaporate to dryness gets crude product, and column chromatography purification gets 6.8g (96%) white solid.
• Step 2: Synthesis of 3-tertbutyloxycarbonyl-3,9-diaza spiro [5.5] is undecanoic
  • 5g 3-tertbutyloxycarbonyl-9-benzyl-3,9-diaza spiro [5.5] undecane is dissolved in the 50mL dehydrated alcohol, adds 10% palladium carbon 0.5g. At the 50PSI hydrogen pressure, under 50 ℃ of oil bath temperatures, stirred 16 hours. TLC monitors reaction. Reaction finishes, filtration catalizer, and use washing with alcohol. The filtrate evaporate to dryness gets oily matter, gets 3.5g (82%) white solid with 1M hydrochloric acid diethyl ether solution salify.

Embodiment 4: Synthesis of 3-ethoxycarbonyl-3,9-diaza spiro [5.5] is undecanoic

• Step 1: Synthesis of 3-ethoxycarbonyl-9-benzyl-3,9-diaza spiro [5.5] is undecanoic
  • Under the nitrogen atmosphere, 5g 3-benzyl-3,9-diaza spiro [5.5] undecane is dissolved in the 50mL anhydrous methylene chloride, adds the 3g triethylamine. The ice bath cooling slowly drips the 2.7g Vinyl chloroformate and is dissolved in the 10mL dichloromethane solution, stirring at room 1 hour down. Reaction finishes, and reaction mixture is used saturated sodium bicarbonate solution successively, the saturated common salt water washing, and dry evaporate to dryness gets crude product, and column chromatography purification gets 6.3g (93.5%) white solid.
• Step 2: Synthesis of 3-ethoxycarbonyl-3,9-diaza spiro [5.5] is undecanoic
  • 5g 3-ethoxycarbonyl-9-benzyl-3,9-diaza spiro [5.5] undecane is dissolved in the 50mL dehydrated alcohol, adds 10% palladium carbon 0.5g. At the 50PSI hydrogen pressure, under 50 ℃ of oil bath temperatures, stirred 16 hours. TLC monitors reaction. Reaction finishes, filtration catalizer, and use washing with alcohol. The filtrate evaporate to dryness gets oily matter, gets 3.5g (84%) white solid with 1M hydrochloric acid diethyl ether solution salify.

Embodiment 5: Synthesis of 5,3-ethanoyl-3,9-diaza spiro [5.5] is undecanoic

• Step 1: Synthesis of 3-ethanoyl-9-benzyl-3,9-diaza spiro [5.5] is undecanoic
  • Under the nitrogen atmosphere, 5g 3-benzyl-3,9-diaza spiro [5.5] undecane is dissolved in the 50mL anhydrous methylene chloride, adds 3g triethylamine and 0.2g 4-N, the N dimethylamine yl pyridines. The ice bath cooling slowly drips the 2.5g diacetyl oxide and is dissolved in the 10mL dichloromethane solution, stirring at room 2 hours down. Reaction finishes, and reaction mixture is used saturated sodium bicarbonate solution successively, the saturated common salt water washing, and dry evaporate to dryness gets crude product, and column chromatography purification gets 6g (98%) white solid.
• Step 2: Synthesis of 3-ethanoyl-3,9-diaza spiro [5.5] is undecanoic
  • 5g 3-ethanoyl-9-benzyl-3,9-diaza spiro [5.5] undecane is dissolved in the 50mL dehydrated alcohol, adds 10% palladium carbon 0.5g. At the 50PSI hydrogen pressure, under 50 ℃ of oil bath temperatures, stirred 16 hours. TLC monitors reaction. Reaction finishes, filtration catalizer, and use washing with alcohol. The filtrate evaporate to dryness gets oily matter, gets 3.1g (80%) white solid with 1M hydrochloric acid diethyl ether solution salify.

Chemical Reactions Analysis

Types of Reactions

9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols. Substitution reactions can result in the formation of various substituted derivatives .

Scientific Research Applications

9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one is a complex organic compound featuring a spirocyclic structure with a nitrogen atom integrated into a bicyclic framework, two fluorine atoms, and a carbonyl group. Its molecular formula is C₁₁H₁₄F₂NO. This compound has garnered attention for its applications in medicinal chemistry and material science.

Applications

• Medicinal Chemistry 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one serves as a building block for developing new pharmaceuticals. Its unique structure allows it to interact with various biomolecular targets, influencing their function. The presence of fluorine atoms enhances its binding affinity to certain proteins and enzymes, which may lead to therapeutic applications. Compounds with similar spirocyclic frameworks often demonstrate significant biological effects, including antimicrobial and anticancer properties.
• Material Science The compound is explored for its potential applications in material science.

Interactions with Biomolecules

Interaction studies have demonstrated that 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one can form strong interactions with various biomolecules due to its unique structural features. The fluorine atoms enhance its lipophilicity and binding capabilities, allowing it to modulate the activity of enzymes and receptors effectively. This characteristic is particularly valuable in drug design, where optimizing binding affinity is crucial for therapeutic efficacy.

Structural Comparison

Several compounds share structural similarities with 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one:

Compound Name	Structural Features	Uniqueness
9,9-Difluoro-1-azaspiro[5.5]undecane	Lacks carbonyl group; similar spirocyclic structure	Absence of carbonyl affects reactivity
1,4,9-Triazaspiro[5.5]undecan-2-one	Contains additional nitrogen atoms	Increased nitrogen content alters properties
2,9-Diazaspiro[5.5]undecan-3-one	Different substitution patterns on the spiro framework	Variations in substitution affect activity

Mechanism of Action

The mechanism of action of 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one involves its interaction with specific molecular targets. The fluorine atoms in the compound can form strong interactions with various biomolecules, influencing their structure and function. The spirocyclic structure also allows the compound to fit into specific binding sites, modulating the activity of enzymes and receptors .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The following table compares 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one with structurally related spiro compounds, emphasizing substituent variations, molecular properties, and biological activities:

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Biological Activity	Key References
9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one	2-aza, 9,9-difluoro, 1-keto	C₁₀H₁₄F₂N₂O	228.23 (calculated)	Hypothesized enhanced stability	N/A (inferred)
IPSU (2,9-diazaspiro[5.5]undecan-1-one derivative)	2-(indol-3-ylmethyl), 9-(4-methoxypyrimidin-2-yl)	C₂₃H₂₄N₄O₂	396.47	Selective OX₂R antagonist; rapid binding kinetics
1,4,9-Triazaspiro[5.5]undecan-2-one (Compound 14)	9-(6-dimethylaminopyrimidin-4-yl), 4-substituted phenyl	C₂₈H₄₂N₇O	492.35	Potent METTL3 inhibitor (IC₅₀ = 0.5–1.2 µM)
2-Methyl-2,9-diazaspiro[5.5]undecan-1-one HCl	2-methyl, hydrochloride salt	C₁₁H₂₀ClN₂O	235.74	Intermediate for neuroprotective agents
9-Oxa-2,4-diazaspiro[5.5]undecan-1-one	9-oxa, 2,4-diaza, 5-methyl-3-thioxo	C₉H₁₄N₂O₂S	214.28	Not reported (synthetic intermediate)

Key Observations:

Impact of Fluorination: The 9,9-difluoro substitution in the target compound is expected to increase lipophilicity and metabolic stability compared to non-fluorinated analogs like IPSU or 2-methyl-2,9-diazaspiro derivatives. Fluorine’s electron-withdrawing effects may also modulate receptor-binding interactions .

Diaza vs. Triaza Systems: 1,4,9-Triazaspiro derivatives (e.g., Compound 14) demonstrate enhanced METTL3 inhibition due to additional nitrogen atoms enabling stronger interactions with enzymatic pockets .

Pharmacological Activities :

• Orexin Receptor Antagonism : IPSU’s selective OX₂R antagonism (IC₅₀ < 10 nM) highlights the importance of bulky aromatic substituents (indole, pyrimidine) for receptor engagement .
• METTL3 Inhibition : Triazaspiro compounds achieve sub-micromolar potency by combining spiro rigidity with pyrimidine-based substituents, facilitating RNA methyltransferase inhibition .

Research Findings and Mechanistic Insights

• Binding Kinetics :
  IPSU exhibits rapid equilibrium binding at OX₂R (minutes vs. hours for almorexant), attributed to its smaller size and optimized substituent geometry . The target compound’s difluoro groups may further accelerate binding by reducing steric hindrance.

• Synthetic Accessibility : Spiro compounds like 2-azaspiro[5.5]undecan-1-one (CAS 1215295-79-6) are commercially available building blocks, underscoring their utility in drug discovery . Fluorination typically requires specialized reagents (e.g., Selectfluor), which may complicate synthesis .

Biological Activity

9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one is a complex organic compound characterized by a unique spirocyclic structure that includes a nitrogen atom integrated into a bicyclic framework, two fluorine atoms, and a carbonyl group. Its molecular formula is C₁₁H₁₄F₂N O. This compound has attracted attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Structural Characteristics

The unique structural features of 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one enhance its biological activity:

• Fluorination : The presence of fluorine atoms increases lipophilicity and binding affinity to various biomolecules.
• Carbonyl Group : The carbonyl group at the first position contributes to its reactivity and interaction with enzymes and receptors.

Biological Activity Overview

Research has indicated that 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one exhibits significant biological activity through its interaction with various biomolecular targets. This section summarizes key findings related to its biological effects.

Anticancer Properties

Compounds within the spirocyclic category have shown promise in anticancer applications. The ability of 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one to modulate enzyme activity may play a pivotal role in cancer cell signaling pathways. Research indicates that similar compounds can inhibit tumor growth by targeting specific kinases involved in cancer progression.

Case Studies and Research Findings

Several studies have explored the biological activity of spirocyclic compounds related to 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one:

• Kinase Inhibition Studies :
  • A study highlighted the potential of spiro[5.5]undeca ring systems as kinase inhibitors, demonstrating selective inhibition profiles that could be relevant for drug development aimed at cancer therapies .
  • Table 1 summarizes the IC50 values for selected compounds derived from similar scaffolds:

  Compound	IC50 (µM)	Target Kinase
  Compound 1	5.05	GSK3
  Compound 2j	3.45	JNK1
  Staurosporine	0.01	Various

• Anti-inflammatory Potential :
  • Research indicates that compounds with spirocyclic structures can act as anti-inflammatory agents by modulating immune responses in hyperactivated microglial cells .
• Pharmacokinetic Properties :
  • Investigations into the pharmacokinetics of related compounds have shown modifications that enhance metabolic stability while minimizing adverse effects on central nervous system functions .

The biological activity of 9,9-Difluoro-2-aza-spiro[5.5]undecan-1-one is hypothesized to involve:

• Enzyme Modulation : Interaction with specific enzymes and receptors alters their activity.
• Binding Affinity : The fluorinated structure enhances binding interactions with target biomolecules.